Cas no 42252-93-7 (4-(2,2-dimethylpropyl)-1H-imidazole)

• Product Name: 4-(2,2-dimethylpropyl)-1H-imidazole
• CAS No: 42252-93-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 2107880
• PubChem ID: 20361665
• Update Time: 2024-03-01

4-(2,2-dimethylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-neopentyl-1H-imidazole
• 1H-Imidazole, 5-(2,2-dimethylpropyl)-
• SNIKBAFYLKPFTI-UHFFFAOYSA-N
• 5-(2,2-dimethylpropyl)-1H-imidazole
• 4-(2,2-dimethylpropyl)-1H-imidazole

• Inchi： 1S/C8H14N2/c1-8(2,3)4-7-5-9-6-10-7/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： SNIKBAFYLKPFTI-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC(C)(C)C

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles